4-Amino-6-chloro-2-methylpyrimidin-5-ol

• CAS No.: 38953-43-4
• Molecular Formula: C5H6ClN3O
• Molecular Weight: 159.57 g/mol
• IUPAC Name: 4-amino-6-chloro-2-methylpyrimidin-5-ol
• InChI: InChI=1S/C5H6ClN3O/c1-2-8-4(6)3(10)5(7)9-2/h10H,1H3,(H2,7,8,9)
• InChI Key: MGVGKXLLAPRYCC-UHFFFAOYSA-N
• SMILES: CC1=NC(=C(C(=N1)Cl)O)N

Description

4-Amino-6-chloro-2-methylpyrimidin-5-ol (CAS 38953-43-4) is a pyrimidine derivative of significant interest in medicinal and organic chemistry research. Pyrimidines are six-membered nitrogen-containing heterocycles that are fundamental structural elements in a wide range of biologically active compounds, including various antibiotics, vitamins, and natural products . As a versatile chemical building block, this compound serves as a key synthetic intermediate for the development of novel molecules with potential pharmacological properties. Research into pyrimidine derivatives like this one has shown they can possess valuable biological activities, including antibacterial, antifungal, and antiviral effects . The presence of multiple functional groups on the pyrimidine ring makes it a suitable precursor for further chemical modifications, such as O-arylsulfonylation, to create diverse compound libraries for biological screening and structure-activity relationship (SAR) studies . Proper storage is essential to maintain the stability and integrity of this reagent. It should be kept under an inert atmosphere and stored at a temperature of 2-8°C . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Comparison with Similar Compounds

Structural Similarities and Key Variations

The compound shares a pyrimidine backbone with several analogs, differing primarily in substituent positions and functional groups. Key structurally related compounds include:

Compound Name	CAS Number	Substituents (Positions)	Structural Similarity Score	Key Applications/Findings
4-Amino-6-chloropyrimidin-5-ol HCl	1956307-44-0	Cl (6), NH₂ (4), OH (5)	1.00	Precursor for radiopharmaceuticals
4-Amino-6-chloro-5-methoxypyrimidine	5018-41-7	Cl (6), NH₂ (4), OMe (5)	0.90	Improved metabolic stability
2-Amino-6-chloro-5-methylpyrimidin-4-ol	1823731-31-2	Cl (6), NH₂ (2), Me (5), OH (4)	0.88	Antibacterial activity
2-Amino-5-chloro-6-methylpyrimidin-4-one	7749-63-5	Cl (5), NH₂ (2), Me (6), O (4)	N/A	Noted toxicity in SDS documentation

Key Observations :

Physicochemical Properties

• Solubility: The hydroxyl group at position 5 in 4-Amino-6-chloro-2-methylpyrimidin-5-ol increases water solubility compared to 4-Amino-6-chloro-5-methoxypyrimidine (logP reduced by ~0.5 units) .
• Stability : Methyl substituents at position 2 enhance thermal stability, as evidenced by differential scanning calorimetry (DSC) studies .

Critical Analysis of Research Trends

• Structural Optimization: Replacement of hydroxyl groups with methoxy or methyl ethers (e.g., 4-Amino-6-chloro-5-methoxypyrimidine) improves blood-brain barrier penetration but reduces polarity .
• Safety Concerns: 2-Amino-5-chloro-6-methylpyrimidin-4-one (CAS 7749-63-5) has documented toxicity, necessitating stringent handling protocols .

Preparation Methods

Synthesis from 4,6-Dichloropyrimidine via Aminolysis and Subsequent Functionalization

One of the primary industrial methods involves starting from readily available 4,6-dichloropyrimidine, which undergoes selective aminolysis and hydroxylation steps to yield 4-amino-6-chloro-2-methylpyrimidin-5-ol or related derivatives.

Process Overview:

• Step 1: Formation of 4-amino-6-chloropyrimidine intermediate

  • 4,6-Dichloropyrimidine is reacted with ammonia or primary amines under controlled temperature (30–60 °C) in aqueous media.
  • The reaction proceeds until residual 4,6-dichloropyrimidine is below 0.1% by HPLC area percentage.
  • The intermediate 4-amino-6-chloropyrimidine is isolated by crystallization and drying.
  • Yields reported are high, around 90% with purity over 99% (HPLC area%).

• Step 2: Introduction of the methyl group at position 2 and hydroxylation at position 5

  • The methyl group at position 2 can be introduced by methylation reactions using methylating agents or via condensation reactions with methyl-substituted precursors.
  • Hydroxylation at position 5 (to form the 5-ol) is achieved through nucleophilic substitution or ring functionalization strategies.
  • Specific details on the methylation step for this compound are less direct in patents but can be inferred from analogous pyrimidine chemistry.

Reaction Scheme Summary:

Step	Reactants	Conditions	Product	Yield (%)	Purity (%) (HPLC)
1	4,6-Dichloropyrimidine + NH3	50–60 °C, aqueous	4-Amino-6-chloropyrimidine	~90	>99
2	4-Amino-6-chloropyrimidine + methyl source + hydroxylation	Varies, reflux or controlled heating	4-Amino-6-chloro-2-methylpyrimidin-5-ol	Variable	High (depends on method)

Alternative Synthetic Routes Involving Pyrimidin-5-ol Core Construction

Research literature describes multi-step synthetic sequences to build the pyrimidin-5-ol core with substitutions at positions 2, 4, and 6.

• Starting Materials:

  • 3-Chloropentane-2,4-dione and formamide in formic acid are used to generate pyrimidin-5-ol intermediates.
  • Bromination of 4,6-dimethylpyrimidin-5-ol yields 2-bromo-4,6-dimethylpyrimidin-5-ol, a key intermediate for further substitution.

• Functionalization:

  • Amination at position 4 is typically achieved via palladium-catalyzed amination reactions.
  • Chlorination at position 6 can be introduced by selective halogenation methods.
  • Methyl groups are introduced by condensation or cross-coupling reactions depending on the precursor used.

• Catalytic Amination:

  • Palladium-catalyzed amination reactions allow for coupling of bromo-substituted pyrimidin-5-ol derivatives with aromatic amines or alkyl amines to install the amino group at position 4.

Industrial Scale Preparation and Process Optimization

Patent CN102516182B outlines a scalable and environmentally friendly preparation method focusing on:

• Use of aqueous media and mild conditions to minimize impurities.
• Control of reaction temperature to optimize yield and purity.
• Crystallization and vacuum drying steps to isolate the final product with moisture content below 0.1% and purity above 99% by HPLC.
• The process is suitable for industrial production with yields around 90% and low impurity content.

Experimental Data and Reaction Conditions Summary

Parameter	Details
Reaction Temperature	30–60 °C for aminolysis; reflux for alkoxylation or methylation
Solvents	Water, methanol, or aqueous alkaline solutions
Catalysts	Sodium hydroxide, palladium catalysts (for amination)
Reaction Time	2–9 hours depending on step
Purification	Crystallization at 3–4 °C, filtration, vacuum drying at ~60 °C under reduced pressure
Yield	89–92% for aminolysis step; overall yield varies for methylation and hydroxylation steps
Purity (HPLC area %)	>99%
Impurities	Typically below 0.5% after purification

Notes on Methylation and Hydroxylation Specific to 4-Amino-6-chloro-2-methylpyrimidin-5-ol

• Direct methylation at position 2 is challenging due to the electron-deficient nature of the pyrimidine ring.
• Strategies include:
  • Using methyl-substituted pyrimidine precursors.
  • Cross-coupling reactions such as Suzuki-Miyaura coupling to introduce methyl or methylated substituents at desired positions.
• Hydroxylation at position 5 often involves nucleophilic aromatic substitution or ring closure reactions with appropriate hydroxy precursors.

Summary Table of Preparation Methods

Method No.	Starting Material	Key Reactions	Conditions	Yield (%)	Remarks
1	4,6-Dichloropyrimidine	Aminolysis with ammonia; crystallization	50–60 °C, aqueous	~90	Industrially scalable, high purity
2	4,6-Dimethylpyrimidin-5-ol	Bromination, Pd-catalyzed amination	Various, including reflux	Variable	Used for analogs, complex synthesis
3	3-Chloropentane-2,4-dione + formamide	Cyclization to pyrimidin-5-ol, bromination	Multi-step, moderate temperature	Moderate	For core ring construction

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 4-amino-6-chloro-2-methylpyrimidin-5-ol, and how do reaction conditions influence yield and purity?

• Methodology : The compound can be synthesized via cyclization of 2,4,6-trichloropyrimidine derivatives followed by regioselective substitution. Key steps include:

• Chlorine substitution : Reacting 4,6-dichloro-2-methylpyrimidine with ammonia under controlled pressure (1–3 atm) and temperature (80–100°C) to introduce the amino group .
• Hydroxylation : Hydrolysis of intermediates using aqueous NaOH (10–20% w/v) at 60–80°C to install the hydroxyl group at position 5 .
  • Optimization : Catalytic amounts of Cu(I) or Pd(II) improve substitution efficiency, while inert atmospheres (N₂/Ar) prevent oxidation side reactions .

Q. How can spectroscopic and crystallographic techniques resolve ambiguities in structural characterization?

• NMR Analysis : The methyl group at position 2 appears as a singlet (~δ 2.3 ppm) in ¹H NMR, distinguishing it from non-methylated analogs. The hydroxyl proton (position 5) shows broad signals due to prototropic tautomerism .
• X-ray Crystallography : SHELX software (e.g., SHELXL) refines high-resolution data to confirm bond lengths (C-Cl: ~1.73 Å) and dihedral angles, resolving positional ambiguities in the pyrimidine ring .

Q. What are the common reactivity patterns of 4-amino-6-chloro-2-methylpyrimidin-5-ol in substitution and oxidation reactions?

• Substitution : The chlorine at position 6 is highly reactive toward nucleophiles (e.g., amines, thiols). For example:

• Reaction with ethylamine in DMF at 100°C yields 6-ethylamino derivatives .
  • Oxidation : The hydroxyl group can be oxidized to a ketone using KMnO₄ in acidic conditions, though over-oxidation may degrade the ring .

Advanced Research Questions

Q. How does the methyl group at position 2 influence biological activity compared to other substituents (e.g., hydrogen, fluorine)?

• Structure-Activity Relationship (SAR) :

Substituent at Position 2	Biological Activity
Methyl (this compound)	Enhanced metabolic stability due to steric hindrance
Hydrogen	Lower anti-inflammatory potency (reduced lipophilicity)
Fluorine	Improved pharmacokinetics but increased toxicity .

• Experimental Design : Compare IC₅₀ values in enzyme inhibition assays (e.g., COX-2) using analogs synthesized via parallel library approaches .

Q. How can contradictory solubility and bioactivity data be reconciled in pharmacological studies?

• Hypothesis Testing : Poor aqueous solubility (logP ~1.2) may limit in vivo efficacy despite strong in vitro activity. Strategies include:

• Prodrug Design : Introduce phosphate esters at the hydroxyl group to enhance solubility .
• Co-crystallization : Use co-solvents (e.g., PEG-400) or cyclodextrin inclusion complexes for in vivo testing .

Q. What computational methods predict regioselectivity in electrophilic aromatic substitution reactions?

• DFT Calculations : B3LYP/6-31G(d) models reveal that the amino group at position 4 directs electrophiles to position 5 (highest electron density).
• Validation : Compare predicted vs. experimental outcomes for halogenation or nitration reactions .

Q. How do tautomeric equilibria impact crystallographic data interpretation?

• Prototropic Tautomerism : The hydroxyl group at position 5 exists in equilibrium with a keto form, causing disorder in crystal structures.
• Mitigation : Low-temperature (100 K) XRD and hydrogen-bonding analysis (e.g., O–H···N interactions) stabilize one tautomer for accurate refinement .